Cas no 493-88-9 (mesobiliverdin)

• Product Name: mesobiliverdin
• CAS No: 493-88-9
• MF: C₃₃H₃₈N₄O₆
• MW: 586.678028583527
• CID: 932361
• Update Time: 2025-05-20

mesobiliverdin Chemical and Physical Properties

Names and Identifiers

• mesobiliverdin
• 3-[(2Z,5Z)-2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]pro

• Inchi： 1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h13-15,34-35H,7-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)/b24-13-,27-14-,28-15-
• InChI Key： CXSWQQWXIGDYEY-NSQVQWHSSA-N
• SMILES： O=C1C(C)=C(CC)/C(=C/C2=C(C)C(CCC(=O)O)=C(/C=C3/C(CCC(=O)O)=C(C)/C(=C/C4C(C)=C(C(N=4)=O)CC)/N/3)N2)/N1

Computed Properties

• Exact Mass: 586.27934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 2.5

Experimental Properties

• PSA: 161.48

Additional information on mesobiliverdin

Exploring Mesobiliverdin (CAS No. 493-88-9): Properties, Applications, and Research Insights

Mesobiliverdin (CAS No. 493-88-9) is a naturally occurring bile pigment and a key intermediate in the metabolic pathway of heme degradation. Structurally, it is a tetrapyrrole compound closely related to biliverdin and bilirubin, which are well-known for their roles in biological systems. The compound has garnered significant attention in biochemical and medical research due to its unique properties and potential applications.

One of the most intriguing aspects of mesobiliverdin is its role in antioxidant activity. Recent studies have highlighted its ability to scavenge free radicals, making it a subject of interest in anti-aging research and neuroprotection. Researchers are exploring its potential to mitigate oxidative stress, a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the growing public interest in natural antioxidants and brain health supplements.

In addition to its antioxidant properties, mesobiliverdin has been studied for its anti-inflammatory effects. Inflammation is a common thread in many chronic diseases, and the search for natural anti-inflammatory agents is a hot topic in both scientific and wellness communities. The compound's ability to modulate inflammatory pathways could make it a valuable candidate for therapeutic development.

The biochemical synthesis of mesobiliverdin is another area of active research. Scientists are investigating its production through enzymatic pathways and microbial fermentation, which could offer sustainable and scalable methods for its commercial production. This is particularly relevant given the increasing demand for bio-based chemicals and green chemistry solutions.

From a commercial perspective, mesobiliverdin is used in research laboratories and diagnostic kits. Its unique spectral properties make it useful in spectrophotometric assays and biomarker detection. The compound is also being explored for its potential in photodynamic therapy, a cutting-edge treatment for certain types of cancer.

The market for mesobiliverdin is expected to grow as more applications are discovered. Companies specializing in fine chemicals and biopharmaceuticals are investing in its production and purification. Additionally, the rise of personalized medicine and precision diagnostics is likely to drive demand for specialized compounds like mesobiliverdin.

For those interested in the technical details, mesobiliverdin has a molecular formula of C33H38N4O6 and a molecular weight of 610.68 g/mol. It is soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but poorly soluble in water. These properties are critical for its handling and application in laboratory settings.

In summary, mesobiliverdin (CAS No. 493-88-9) is a versatile compound with significant potential in biomedical research, therapeutics, and diagnostics. Its unique properties and growing applications make it a compound worth watching in the coming years. Whether you're a researcher, a healthcare professional, or simply curious about natural compounds, mesobiliverdin offers a fascinating glimpse into the intersection of chemistry and biology.